Methyl 4-(((1,1-dioxidotetrahydrothiophen-3-yl)methyl)carbamoyl)benzoate

• IUPAC Name: methyl 4-[(1,1-dioxothiolan-3-yl)methylcarbamoyl]benzoate
• InChI: InChI=1S/C14H17NO5S/c1-20-14(17)12-4-2-11(3-5-12)13(16)15-8-10-6-7-21(18,19)9-10/h2-5,10H,6-9H2,1H3,(H,15,16)
• InChI Key: QPHNAFLDZBBEHU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)C(=O)NCC2CCS(=O)(=O)C2
• Molecular Formula: C14H17NO5S
• Molecular Weight: 311.36 g/mol

Description

Methyl 4-(((1,1-dioxidotetrahydrothiophen-3-yl)methyl)carbamoyl)benzoate is a compound with potential applications in scientific research. It is a synthetic molecule that has been synthesized using various methods.

Scientific Research Applications

Crystal Engineering

Johnstone et al. (2010) explored the use of pressure as a tool in crystal engineering, specifically studying the phase transition induced in a high-Z′ structure of a related compound, methyl 2-(carbazol-9-yl)benzoate. Under high pressure, the compound transitioned from a Z′ = 8 structure to a Z′ = 2 structure, highlighting the impact of pressure on molecular conformations and crystal packing efficiency Johnstone et al., 2010.

Photopolymerization

Guillaneuf et al. (2010) introduced a new alkoxyamine bearing a chromophore group for nitroxide-mediated photopolymerization (NMP2). The compound, closely related in structure to the target molecule, was shown to decompose under UV irradiation to generate radicals, offering a novel approach to photoinitiation in polymerization processes Guillaneuf et al., 2010.

Structural and Conformational Analysis

Channar et al. (2020) investigated the structural and conformational properties of carbonyl thiocarbamate species, including compounds with similar structural motifs to the target molecule. Their research revealed the significance of intramolecular interactions and the conformational preferences of these molecules, providing insights into the molecular behavior of similar compounds Channar et al., 2020.

Synthetic Chemistry Applications

Wang et al. (2007) described the synthesis of liquid crystal materials through a series of reactions, including the formation of an active Wittig reagent, showcasing the utility of related benzoate compounds in complex organic syntheses and the development of functional materials Wang et al., 2007.